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Compound of Interest

Compound Name: MMP2-IN-2

Cat. No.: B1680237 Get Quote

For researchers and drug development professionals navigating the landscape of matrix

metalloproteinase (MMP) inhibitors, a clear understanding of the comparative efficacy of

available compounds is paramount. This guide provides a detailed comparison of two MMP

inhibitors, the selective MMP2-IN-2 and the broad-spectrum inhibitor Batimastat, with a focus

on their performance in preclinical cancer models.

Executive Summary
This comparison guide reveals a significant disparity in the available efficacy data between

MMP2-IN-2 and Batimastat. Batimastat has been extensively studied in a variety of in vitro and

in vivo cancer models, demonstrating anti-tumor and anti-metastatic effects. In contrast,

publicly available data for MMP2-IN-2 is currently limited to its in vitro inhibitory activity (IC50

values), with a notable absence of comprehensive studies on its effects on cancer cell viability,

invasion, or in vivo tumor growth and metastasis. Therefore, a direct and comprehensive

comparison of their efficacy is challenging at this time.

Data Presentation: A Comparative Overview
The following table summarizes the available quantitative data for MMP2-IN-2 and Batimastat,

highlighting the current gaps in our knowledge of MMP2-IN-2's broader biological activity.
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Parameter MMP2-IN-2 Batimastat

Target Selectivity Selective for MMP-2 Broad-spectrum MMP inhibitor

IC50 (MMP-2) 4.2 µM[1] 4 nM[2]

IC50 (Other MMPs)
MMP-13: 12 µM, MMP-9: 23.3

µM, MMP-8: 25 µM[1]

MMP-1: 3 nM, MMP-9: 4 nM,

MMP-7: 6 nM, MMP-3: 20

nM[2]

In Vitro Cell Viability Data not available
Data available for various

cancer cell lines

In Vitro Cell Migration Data not available
Data available for various

cancer cell lines

In Vitro Cell Invasion Data not available
Data available for various

cancer cell lines

In Vivo Tumor Growth Data not available
Data available in xenograft and

orthotopic models

In Vivo Metastasis Data not available
Data available in various

metastasis models

Mechanism of Action
MMP2-IN-2 is a potent and selective inhibitor of Matrix Metalloproteinase-2 (MMP-2).[1] Its

mechanism of action is presumed to involve binding to the active site of the MMP-2 enzyme,

thereby preventing the degradation of extracellular matrix (ECM) components.[3]

Batimastat (BB-94) is a broad-spectrum MMP inhibitor that functions as a competitive,

reversible inhibitor.[4] It mimics the collagen substrate of MMPs and chelates the zinc ion at the

active site of these enzymes, preventing them from breaking down the ECM.[5][6] This

inhibition of ECM degradation is thought to underlie its anti-tumor and anti-metastatic effects.

Signaling Pathway and Experimental Workflow
To visualize the context in which these inhibitors function, the following diagrams illustrate the

MMP-2 signaling pathway in cancer metastasis and a typical experimental workflow for
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evaluating MMP inhibitors.
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MMP-2 signaling pathway in cancer metastasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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